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Compound of Interest

Compound Name: Fenbuconazole

Cat. No.: B054123 Get Quote

An In-depth Technical Guide to Fenbuconazole

This technical guide provides a comprehensive overview of the fungicide Fenbuconazole,

intended for researchers, scientists, and professionals in drug development. It details the

compound's chemical identity, mechanism of action, toxicological profile, and environmental

fate, supported by quantitative data, experimental methodologies, and pathway diagrams.

Chemical Identification
Identifier Value

IUPAC Name
(RS)-4-(4-chlorophenyl)-2-phenyl-2-(1H-1,2,4-

triazol-1-ylmethyl)butyronitrile[1]

CAS Number 114369-43-6[1][2][3][4]

Synonyms

Fenethanil, RH-7592, α-[2-(4-

chlorophenyl)ethyl]-α-phenyl-1H-1,2,4-triazole-

1-propanenitrile[3][4]

Molecular Formula C₁₉H₁₇ClN₄[2][4]

Molecular Weight 336.82 g/mol [4]

Physicochemical Properties
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Property Value Source

Appearance White crystalline solid [4][5]

Melting Point 124-126 °C [4]

Vapor Pressure 0.37 x 10⁻⁷ torr (20 °C) [4]

Water Solubility 0.2 ppm (25 °C) [4]

Log P (octanol/water) 3.22 [6]

Mechanism of Action
Fenbuconazole is a systemic triazole fungicide with both protective and curative properties.[1]

[2] Its primary mode of action is the inhibition of sterol biosynthesis in fungi.[1][2] Specifically, it

inhibits the C14-demethylation of sterols, a critical step in the synthesis of ergosterol, an

essential component of fungal cell membranes.[3] This disruption of ergosterol production

leads to the accumulation of toxic sterol precursors, ultimately causing the collapse of the

fungal cell wall and inhibition of hyphal growth.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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